(2-phenyl-4H-[1,3]dioxino[5,4-b]pyridin-6-yl)methanol

• CAS No.: 38199-16-5
• Molecular Formula: C14H13NO3
• Molecular Weight: 243.26 g/mol
• IUPAC Name: (2-phenyl-4H-[1,3]dioxino[5,4-b]pyridin-6-yl)methanol
• InChI: InChI=1S/C14H13NO3/c16-8-11-6-7-13-12(15-11)9-17-14(18-13)10-4-2-1-3-5-10/h1-7,14,16H,8-9H2
• InChI Key: IITZDXYDSIJEFR-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=N2)CO)OC(O1)C3=CC=CC=C3

Description

(2-phenyl-4H-[1,3]dioxino[5,4-b]pyridin-6-yl)methanol is a useful research compound. Its molecular formula is C14H13NO3 and its molecular weight is 243.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of 31 g. (0.2 mole) of 2,6-bis-(hydroxymethyl)-3-hydroxypyridine (U.S. Pat. No. 3,700,681) in 101 ml. (1 mole) of benzaldehyde at 20°-25° C. is added dropwise over 45 min. 56.7 g. (0.4 mole) of borontrifluoride etherate. The mixture is allowed to stir at room temperature for 2 hrs., and the excess benzaldehyde removed under reduced pressure. The residue, after standing at room temperature, is added to 75 ml. of a 10M aqueous sodium hydroxide solution, and the product extracted into methylene dichloride. The organic phase is separated, concentrated in vacuo to 100 ml. and the methylene dichloride diluted with n-hexane. The crude product which crystallizes is filtered and dried, 37.4 g. (77% yield), m.p. 85°-89° C. Further purification is effected by recrystallization from acetone-n-hexane, 22.1 g., m.p. 114°-118° C.